N-(4-(dimethylamino)phenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide
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Overview
Description
N-(4-(dimethylamino)phenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H19FN2O and its molecular weight is 298.361. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiallergy Activity
Research into similar compounds, such as N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamide derivatives, has shown potential in the field of antiallergy activity. These derivatives have been synthesized and evaluated for their efficacy in IgE-mediated models, indicating the broader applicability of related chemical structures in developing antiallergic agents (Walsh et al., 1990).
Antitumor Agents
The structure of N-(4-(dimethylamino)phenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide and its derivatives have been investigated for potential antitumor properties. Studies on similar compounds, like phenyl-substituted derivatives of "minimal" DNA-intercalating agents, have shown in vivo antitumor activity, highlighting the potential use of these compounds in cancer treatment (Atwell, Baguley, & Denny, 1989).
Antimicrobial Activity
Research into compounds with a similar structure, such as 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)- N -(substituted)benzenesulfonamide, has shown promising results in antimicrobial activity. These compounds have displayed significant activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi, indicating the potential for similar compounds to be used in antimicrobial applications (Ghorab, Soliman, Alsaid, & Askar, 2017).
Molecular Probes and Fluorescent Dyes
The synthesis and study of compounds like (2Z)-3-[4-(dimethylamino) phenyl]-2-(4-fluorophenyl) prop-2-ene-nitrile (DPF) have contributed to the development of new fluorescent dyes. These dyes show promise in various applications, such as organic photoemitting diodes, highlighting the potential for related compounds to serve as molecular probes or in imaging technologies (Pannipara, Asiri, Alamry, Salem, & El-Daly, 2015).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the nlrp3 inflammasome , a multiprotein signaling complex that mediates the secretion of potent inflammatory mediators .
Mode of Action
This inhibition could result in a decrease in the secretion of inflammatory mediators .
Biochemical Pathways
Given its potential role as an nlrp3 inflammasome inhibitor , it may affect pathways related to inflammation and immune response. Inhibition of the NLRP3 inflammasome could potentially disrupt the production of proinflammatory cytokines like IL-1β , thereby affecting the inflammatory response.
Result of Action
If it acts as an nlrp3 inflammasome inhibitor, it could potentially reduce the production of proinflammatory cytokines like il-1β , which could in turn mitigate inflammatory responses.
Properties
IUPAC Name |
N-[4-(dimethylamino)phenyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O/c1-21(2)16-9-7-15(8-10-16)20-17(22)18(11-12-18)13-3-5-14(19)6-4-13/h3-10H,11-12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHCWKSVWANBEOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C2(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.